Cas no 2137598-63-9 (N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide)

N-1-(Azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide is a heterocyclic compound featuring a pyrazole-thiazole scaffold with a bromo substituent and an azetidine moiety. Its structural complexity offers potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or other biologically active small molecules. The presence of the azetidine ring enhances conformational rigidity, while the bromo-thiazole group provides a reactive handle for further functionalization. This compound may exhibit improved binding affinity and selectivity in target interactions due to its unique hybrid architecture. Its synthetic utility lies in its ability to serve as a building block for drug discovery, enabling the exploration of structure-activity relationships in pharmacologically relevant scaffolds.
N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide structure
2137598-63-9 structure
Product Name:N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide
CAS No:2137598-63-9
MF:C10H10BrN5OS
MW:328.18829870224
CID:6543621
PubChem ID:165480391
Update Time:2025-06-09

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide
    • 2137598-63-9
    • N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
    • EN300-1131198
    • Inchi: 1S/C10H10BrN5OS/c11-10-14-7(5-18-10)9(17)15-8-1-2-13-16(8)6-3-12-4-6/h1-2,5-6,12H,3-4H2,(H,15,17)
    • InChI Key: ZQZDXVKNMDFTHE-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)C(NC1=CC=NN1C1CNC1)=O

Computed Properties

  • Exact Mass: 326.97894g/mol
  • Monoisotopic Mass: 326.97894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 100Ų

N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1131198-0.05g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9 95%
0.05g
$1091.0 2023-10-26
Enamine
EN300-1131198-0.1g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9 95%
0.1g
$1144.0 2023-10-26
Enamine
EN300-1131198-0.25g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9 95%
0.25g
$1196.0 2023-10-26
Enamine
EN300-1131198-0.5g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9 95%
0.5g
$1247.0 2023-10-26
Enamine
EN300-1131198-1.0g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9
1g
$1299.0 2023-06-09
Enamine
EN300-1131198-2.5g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9 95%
2.5g
$2548.0 2023-10-26
Enamine
EN300-1131198-5.0g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9
5g
$3770.0 2023-06-09
Enamine
EN300-1131198-10.0g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9
10g
$5590.0 2023-06-09
Enamine
EN300-1131198-1g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9 95%
1g
$1299.0 2023-10-26
Enamine
EN300-1131198-5g
N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2-bromo-1,3-thiazole-4-carboxamide
2137598-63-9 95%
5g
$3770.0 2023-10-26

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide

N-1-(Azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide (CAS No. 2137598-63-9): A Comprehensive Overview

N-1-(Azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide (CAS No. 2137598-63-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide.

Chemical Structure and Synthesis

The chemical structure of N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide is characterized by a thiazole ring substituted with a bromine atom and an azetidine group attached to a pyrazole ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting target for medicinal chemistry research. The synthesis of this compound typically involves multi-step reactions, including the formation of the thiazole ring and subsequent functionalization with the azetidine and pyrazole moieties.

One of the most common synthetic routes involves the reaction of 2-bromoacetyl chloride with thiourea to form 2-bromoacetylthiourea, which is then cyclized to form 2-bromoacetylthiazole. This intermediate is further reacted with azetidine and pyrazole derivatives to yield the final product. Recent studies have explored alternative synthetic methods to improve yield and purity, such as microwave-assisted synthesis and catalyst-mediated reactions.

Biological Activities

N-1-(Azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide has been investigated for its potential biological activities in various preclinical studies. One of the key areas of interest is its antimicrobial properties. Thiazole derivatives are known for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Studies have shown that N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2-bromo-1,3-thiazole-4-carboxamide exhibits potent inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.

In addition to its antimicrobial properties, this compound has also been evaluated for its anti-inflammatory effects. In vitro studies using human cell lines have demonstrated that N-1-(azetidin-3-y l)-1H-pyrazol -5 - yl -2 -brom o - 1 , 3 - th iaz o le -4 -car box amide can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound may have potential applications in treating inflammatory diseases.

Cancer Research

The anticancer potential of N - 1 -(az et id in - 3 - y l ) - 1 H - py raz ol - 5 - y l - 2 - brom o - 1 , 3 - th iaz o le -4 -car box amide has also been a focus of recent research. Thiazole derivatives are known for their ability to induce apoptosis in cancer cells through various mechanisms, such as DNA damage and disruption of cell cycle progression. Preclinical studies have shown that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells.

One study published in the Journal of Medicinal Chemistry reported that N - 1 -(az et id in - 3 - y l ) - 1 H - py raz ol - 5 - y l - 2 - brom o - 1 , 3 - th iaz o le -4 -car box amide significantly reduced tumor growth in xenograft models of breast cancer. The mechanism underlying its anticancer activity involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

Clinical Trials and Future Prospects

While preclinical studies have shown promising results, further research is needed to evaluate the safety and efficacy of N - 1 -(az et id in - 3 - y l ) - 1 H - py raz ol - 5 - y l - 2 - brom o - 1 , 3 – th iaz o le –4 –car box amide in clinical settings. Several phase I clinical trials are currently underway to assess its pharmacokinetic properties and potential side effects in humans.

The future prospects for this compound are promising. If clinical trials demonstrate favorable outcomes, it could potentially be developed into a novel therapeutic agent for various diseases, including infections, inflammatory conditions, and cancer. Ongoing research is also exploring combination therapies involving this compound with other drugs to enhance its therapeutic efficacy.

Conclusion

In conclusion, N – 1 – (a z e t id i n – 3 – y l ) – 1 H – p y r az ol – 5 – y l – 2 – b r om o – 1 , 3 – t h i az ol e –4 –car box amide (CAS No. 2137598–63–9) is a promising compound with diverse biological activities. Its unique chemical structure and multifaceted biological effects make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for addressing unmet medical needs in various disease areas.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.